Cas no 58870-48-7 (2-bromo-1-(9-bromophenanthren-1-yl)ethanone)

• Product Name: 2-bromo-1-(9-bromophenanthren-1-yl)ethanone
• CAS No: 58870-48-7
• MF: C₁₆H₁₀Br₂O
• MW: 378.058002948761
• CID: 385346
• PubChem ID: 239415
• Update Time: 2025-04-19

2-bromo-1-(9-bromophenanthren-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(9-bromophenanthren-1-yl)ethanone
• AC1Q27G5
• AG-G-08807
• AR-1D9342
• CTK1H4679
• NSC44474
• NSC-44474
• DTXSID10286252
• 58870-48-7

• Inchi： 1S/C16H10Br2O/c17-9-16(19)13-7-3-6-11-10-4-1-2-5-12(10)15(18)8-14(11)13/h1-8H,9H2
• InChI Key： RTCDUUFDWORCBT-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(CBr)=O)C=CC=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 375.9098
• Monoisotopic Mass: 375.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.729
• Boiling Point: 491.7°C at 760 mmHg
• Flash Point: 152°C
• Refractive Index: 1.731
• PSA: 17.07
• LogP: 5.33310